molecular formula C9H9ClO3 B8790214 2-Chloro-1-(4-hydroxy-3-methoxyphenyl)ethanone CAS No. 6344-28-1

2-Chloro-1-(4-hydroxy-3-methoxyphenyl)ethanone

Cat. No.: B8790214
CAS No.: 6344-28-1
M. Wt: 200.62 g/mol
InChI Key: ZYISHMORGJQMEO-UHFFFAOYSA-N
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Description

2-Chloro-1-(4-hydroxy-3-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C9H9ClO3 and its molecular weight is 200.62 g/mol. The purity is usually 95%.
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Properties

CAS No.

6344-28-1

Molecular Formula

C9H9ClO3

Molecular Weight

200.62 g/mol

IUPAC Name

2-chloro-1-(4-hydroxy-3-methoxyphenyl)ethanone

InChI

InChI=1S/C9H9ClO3/c1-13-9-4-6(8(12)5-10)2-3-7(9)11/h2-4,11H,5H2,1H3

InChI Key

ZYISHMORGJQMEO-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)C(=O)CCl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cooled (ice bath) stirred solution of 130.3 g (1.05 mole) of 2-methoxyphenol in 750 mL of carbon disulfide was continuously added 306.6 g (2.3 mole) of anhydrous aluminum chloride portionwise. The stirred, cooled mixture was then treated dropwise with 80 mL (113 g, 1.0 mole) of 2-chloroacetyl chloride. After the addition was completed, the mixture was heated at reflux temperature for 20 hr, cooled, and poured into a mixture of 2 kg of crushed ice and 200 ml of concentrated hydrochloric acid. The solid which gradually crystallized was washed with water and carbon disulfide and dried. The solid was recrystallized from isopropyl ether containing a few drops of 2-propanol to yield 128.3 g (64% yield) of the title compound, mp 102°-103° C.
Quantity
130.3 g
Type
reactant
Reaction Step One
Quantity
750 mL
Type
solvent
Reaction Step One
Quantity
306.6 g
Type
reactant
Reaction Step Two
Quantity
80 mL
Type
reactant
Reaction Step Three
[Compound]
Name
ice
Quantity
2 kg
Type
reactant
Reaction Step Four
Quantity
200 mL
Type
reactant
Reaction Step Four
Yield
64%

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